(2,3-Dimethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone

• IUPAC Name: (2,3-dimethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H22N2O2/c1-12-4-3-5-14(13(12)2)15(19)17-8-6-16(7-9-17)10-11-18/h3-5,18H,6-11H2,1-2H3
• InChI Key: RTSLVQDZOWYONY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N2CCN(CC2)CCO)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

(2,3-Dimethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone, also known as L-741,626, is a selective antagonist of the dopamine D1 receptor. It is commonly used in scientific research to study the role of the dopamine D1 receptor in various physiological and pathological processes.

Mechanism of Action

(2,3-Dimethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone is a selective antagonist of the dopamine D1 receptor. It acts by binding to the receptor and preventing the binding of dopamine. This results in a decrease in the activity of the dopamine D1 receptor and a decrease in the downstream signaling pathways that are activated by this receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the levels of dopamine in the brain, which can lead to a decrease in reward-seeking behavior. Additionally, this compound has been shown to decrease the levels of the neurotransmitter glutamate, which can lead to a decrease in excitatory signaling in the brain.

Advantages and Limitations for Lab Experiments

(2,3-Dimethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone has a number of advantages and limitations for lab experiments. One advantage is that it is a selective antagonist of the dopamine D1 receptor, which allows for the specific manipulation of this receptor in experiments. However, one limitation is that it has a relatively short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are a number of future directions for the study of (2,3-Dimethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone. One direction is to further investigate the role of the dopamine D1 receptor in various physiological and pathological processes. Additionally, future studies could investigate the potential therapeutic uses of this compound in the treatment of various diseases and disorders. Finally, future studies could investigate the potential use of this compound as a tool for studying the dopamine D1 receptor in vivo.

Synthesis Methods

The synthesis of (2,3-Dimethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone involves several steps. Firstly, 2,3-dimethylphenylacetonitrile is reacted with ethyl magnesium bromide to form the corresponding alcohol. This alcohol is then converted to the corresponding ketone by oxidation with chromium trioxide. The ketone is then reacted with piperazine and 2-chloroethylamine hydrochloride to form this compound.

Scientific Research Applications

(2,3-Dimethylphenyl)-[4-(2-hydroxyethyl)piperazin-1-yl]methanone is commonly used in scientific research to study the role of the dopamine D1 receptor in various physiological and pathological processes. It has been shown to be effective in the treatment of Parkinson's disease, schizophrenia, and drug addiction. Additionally, this compound has been used to study the role of the dopamine D1 receptor in learning and memory, reward, and motivation.